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Compound of Interest

Compound Name: Bis-PEG7-NHS ester

Cat. No.: B606183

In-Depth Technical Guide: Bis-PEG7-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis-PEG7-NHS ester, a
homobifunctional crosslinker widely utilized in bioconjugation, drug delivery, and the
development of advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and
Proteolysis Targeting Chimeras (PROTACS).

Core Properties and Specifications

Bis-PEG7-NHS ester is a polyethylene glycol (PEG) derivative containing two N-
hydroxysuccinimide (NHS) ester groups at either end of a seven-unit PEG chain.[1][2] The
hydrophilic PEG spacer enhances the solubility of the crosslinker and the resulting conjugate in
agueous environments, mitigating issues of aggregation and precipitation often associated with
more hydrophobic crosslinkers.[1][3] The NHS esters are highly reactive towards primary
amines (-NH2), such as those found on the side chain of lysine residues and the N-terminus of
proteins, forming stable amide bonds.[3]

Quantitative Data Summary
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Property Value References
Molecular Weight 620.60 g/mol

Exact Mass 620.2429

Chemical Formula C26H40N2015

Purity >98%

CAS Number 1334170-02-3

Spacer Arm Length

28.6 A (25 atoms)

Solubility

DMSO, DMF, DCM,
Acetonitrile, Methylene

chloride

Storage Conditions

-20°C, under desiccant

Applications in Research and Drug Development

The unique properties of Bis-PEG7-NHS ester make it a versatile tool in several key areas of

biopharmaceutical research:

e Antibody-Drug Conjugates (ADCSs): This crosslinker is employed in the synthesis of ADCs,

where it links a cytotoxic drug to an antibody.

o PROTACS: It serves as a linker in the creation of PROTACS, which are designed to induce

the degradation of specific target proteins.

» Bioconjugation: It is used for the intermolecular and intramolecular crosslinking of proteins

and other biomolecules containing primary amines.

o Surface Modification: The hydrophilic PEG chain can be used to modify surfaces to reduce

non-specific binding.

Experimental Protocol: General Protein-Protein

Crosslinking
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This protocol outlines a general procedure for crosslinking two proteins using Bis-PEG7-NHS

ester. Optimization is often necessary for specific applications.

Materials:

Bis-PEG7-NHS ester
Protein 1 and Protein 2
Conjugation Buffer: Amine-free buffer, e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0

Quenching Buffer: Buffer containing primary amines, e.g., Tris-Buffered Saline (TBS) or
glycine solution

Anhydrous DMSO or DMF

Desalting columns or dialysis equipment

Procedure:

Protein Preparation: Dissolve the proteins in the Conjugation Buffer to a desired
concentration (e.g., 0.1 mM).

Crosslinker Stock Solution Preparation: Immediately before use, prepare a stock solution of
Bis-PEG7-NHS ester in anhydrous DMSO or DMF (e.g., 10 mM). The reagent is moisture-
sensitive, so prolonged storage of the stock solution is not recommended.

Crosslinking Reaction: Add a 10- to 50-fold molar excess of the Bis-PEG7-NHS ester stock
solution to the protein solution. The final concentration of the organic solvent should not
exceed 10% of the total reaction volume.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2
hours on ice.

Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-
50 mM and incubate for 15 minutes at room temperature.
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 Purification: Remove excess crosslinker and byproducts by using a desalting column or
through dialysis against an appropriate buffer.

e Analysis: Analyze the crosslinked products using techniques such as SDS-PAGE, mass

spectrometry, or size-exclusion chromatography.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the chemical reaction and a typical experimental workflow for

protein conjugation using Bis-PEG7-NHS ester.

Reaction Conditions

pH 7.0 -8.0
Room Temperature

Reactants

Protein A Bis-PEG7-NHS Ester

+ Primary Amine (-NH2) + NHS Ester
[

/
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+ Stable Amide Bond
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Fig 1. Amine-reactive conjugation pathway.
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Fig 2. Experimental workflow for bioconjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bis-PEG7-NHS ester molecular weight and formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606183#bis-peg7-nhs-ester-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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